2-[2-(acetylamino)phenyl]-N-(4-fluorophenyl)-2-oxoacetamide

• IUPAC Name: 2-(2-acetamidophenyl)-N-(4-fluorophenyl)-2-oxoacetamide
• InChI: InChI=1S/C16H13FN2O3/c1-10(20)18-14-5-3-2-4-13(14)15(21)16(22)19-12-8-6-11(17)7-9-12/h2-9H,1H3,(H,18,20)(H,19,22)
• InChI Key: UPOWJUIGULZYIX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC=C1C(=O)C(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C16H13FN2O3
• Molecular Weight: 300.28 g/mol

Description

2-[2-(acetylamino)phenyl]-N-(4-fluorophenyl)-2-oxoacetamide is a chemical compound that has gained interest in the field of scientific research due to its potential applications in various fields, including medicine and biochemistry.

Mechanism of Action

The mechanism of action of 2-[2-(acetylamino)phenyl]-N-(4-fluorophenyl)-2-oxoacetamide is not fully understood. However, it is believed to work by inhibiting the activity of enzymes and proteins that are involved in various cellular processes, including cell growth, division, and signaling.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[2-(acetylamino)phenyl]-N-(4-fluorophenyl)-2-oxoacetamide have been extensively studied. It has been shown to have anti-inflammatory, anti-cancer, and anti-Alzheimer's disease properties. It has also been shown to inhibit the growth and proliferation of cancer cells and to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

2-[2-(acetylamino)phenyl]-N-(4-fluorophenyl)-2-oxoacetamide has several advantages and limitations for lab experiments. One advantage is its potency and specificity, which allows for the selective inhibition of enzymes and proteins. However, one limitation is its potential toxicity, which can affect the viability of cells and tissues in lab experiments.

Future Directions

There are several future directions for the study of 2-[2-(acetylamino)phenyl]-N-(4-fluorophenyl)-2-oxoacetamide. One direction is the development of more potent and selective analogs of the compound for use in medicine and biochemistry. Another direction is the investigation of its potential applications in other fields of scientific research, including materials science and nanotechnology. Additionally, the mechanism of action of the compound can be further studied to gain a better understanding of its biochemical and physiological effects.

Scientific Research Applications

2-[2-(acetylamino)phenyl]-N-(4-fluorophenyl)-2-oxoacetamide has been extensively studied for its potential applications in various fields of scientific research. In medicine, it has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and inflammation. In biochemistry, it has been used as a tool to study the mechanism of action of enzymes and proteins.